Cas no 1804800-05-2 (3-(Bromomethyl)-4-(difluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine)

• Product Name: 3-(Bromomethyl)-4-(difluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine
• CAS No: 1804800-05-2
• MF: C₈H₅BrF₅NO₂
• MW: 322.026818990707
• CID: 4833929
• Update Time: 2025-06-30

3-(Bromomethyl)-4-(difluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-(difluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5BrF5NO2/c9-2-4-3(6(10)11)1-5(16)15-7(4)17-8(12,13)14/h1,6H,2H2,(H,15,16)
• InChI Key： HTRSLVUMQDRSEJ-UHFFFAOYSA-N
• SMILES： BrCC1=C(NC(C=C1C(F)F)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 388
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3

Additional information on 3-(Bromomethyl)-4-(difluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine

3-(Bromomethyl)-4-(difluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 3-(Bromomethyl)-4-(difluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine, identified by the CAS number 1804800-05-2, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This pyridine derivative is characterized by its unique substitution pattern, featuring a bromomethyl group at position 3, a difluoromethyl group at position 4, a hydroxyl group at position 6, and a trifluoromethoxy group at position 2. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it an intriguing subject for research and development.

Recent studies have highlighted the importance of fluorinated pyridines in drug discovery and agrochemicals due to their enhanced stability, bioavailability, and selectivity. The presence of multiple fluorinated groups in this compound further amplifies its potential in these fields. For instance, the trifluoromethoxy group is known to enhance the lipophilicity of molecules, which is crucial for improving drug absorption and distribution. Similarly, the difluoromethyl group contributes to the molecule's electronic properties, potentially influencing its reactivity in various chemical reactions.

The synthesis of 3-(Bromomethyl)-4-(difluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitutions at specific positions. The introduction of the bromomethyl group at position 3 is often achieved through nucleophilic aromatic substitution or electrophilic substitution methods, depending on the directing effects of existing substituents. The hydroxyl group at position 6 plays a critical role in directing subsequent substitutions, ensuring regioselectivity during the synthesis process.

One of the most promising applications of this compound lies in its potential as an intermediate in medicinal chemistry. Its structure provides a versatile platform for further functionalization, enabling the development of novel bioactive compounds with improved therapeutic profiles. For example, researchers have explored the use of such pyridine derivatives as inhibitors of kinase enzymes, which are implicated in various disease states including cancer and inflammatory disorders.

In addition to its medicinal applications, this compound has shown potential in agrochemical research. The hydroxyl group at position 6 can serve as a site for bioisosteric replacement, allowing for the creation of analogs with enhanced pesticidal activity while maintaining environmental safety. Furthermore, the trifluoromethoxy group contributes to resistance against metabolic degradation in plants, making this compound an attractive candidate for developing next-generation crop protection agents.

Recent advancements in computational chemistry have also provided valuable insights into the properties of this compound. Quantum mechanical calculations have revealed that the electronic distribution within the molecule is significantly influenced by its fluorinated substituents, particularly at positions 4 and 2. These findings have implications for understanding its reactivity in both organic and biochemical environments.

In conclusion, 3-(Bromomethyl)-4-(difluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine represents a fascinating example of how strategic substitution patterns can yield molecules with diverse functional capabilities. Its unique combination of substituents positions it as a valuable tool in drug discovery, agrochemical development, and other areas of chemical research. As ongoing studies continue to uncover new applications and mechanisms involving this compound, its significance within the scientific community is expected to grow further.